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Compound of Interest

Compound Name: 2,5-Dibromotoluene

Cat. No.: B165575

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 2,5-Dibromotoluene
(CAS No. 615-59-8), a key intermediate in various chemical syntheses. Adherence to these
protocols is crucial for ensuring a safe laboratory environment and minimizing potential
exposure risks.

Hazard Identification and Classification

2,5-Dibromotoluene is classified as a hazardous substance.[1] The primary hazards
associated with this chemical are skin irritation, serious eye irritation, and potential respiratory
irritation.[1][2][3] It is important to note that while most suppliers classify this chemical as
hazardous, some sources may indicate it as not classified.[4] Therefore, it is prudent to handle
it with care at all times.

GHS Hazard Classification:

o Skin Corrosion/Irritation: Category 2[1][3]

e Serious Eye Damage/Eye Irritation: Category 2[1][3]

e Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1][3]

Signal Word: Warning[1]
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Hazard Statements:

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 2,5-Dibromotoluene is

essential for its safe handling and storage.

Property Value Source
CAS Number 615-59-8 [1][2][4]
Molecular Formula C7H6Br2 [2][3]
Molecular Weight 249.93 g/mol [31[5]
Appearance Colorless to yellowish liquid [2][4][6]
Odor Aromatic [2]
Melting Point 5-6 °C [6]
Boiling Point 135-136 °C @ 35 mmHg [6]
Density 1.815 g/mL at 25 °C [4]
Flash Point 113 °C (235.4 °F) - closed cup

Immiscible with water.[4]

Sparingly soluble in chloroform

Solubility . .
and slightly soluble in ethyl
acetate.[6]

Vapor Density 8.62

[7]

Experimental Protocols: Safe Handling and Storage
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Strict adherence to the following protocols is mandatory when working with 2,5-

Dibromotoluene.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors.[1][4][7]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent skin and eye contact.

PPE

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[7][8]

Protects against splashes that
can cause serious eye

irritation.

Skin Protection

Chemical-resistant gloves
(e.g., Butyl rubber, nitrile,
neoprene).[7][8] Lab coat and
appropriate protective clothing

to prevent skin exposure.[7]

Prevents skin irritation upon

contact.

Respiratory Protection

A NIOSH/MSHA-approved
respirator with an appropriate
filter cartridge (e.g., type
ABEK) should be used if
ventilation is inadequate or for

prolonged exposure.[7]

Protects against respiratory

irritation from inhaling vapors.

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[7]

e Do not breathe vapors or mist.[1]
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Wash hands thoroughly after handling.[1][7]

Keep away from heat, sparks, and open flames.[4]

Use only non-sparking tools.

Take precautionary measures against static discharge.[9]

Storage Procedures

o Store in a tightly closed container.[1][7]

o Keep in a cool, dry, and well-ventilated area.[1][7]

» Store away from incompatible materials such as strong bases and oxidizing agents.[1][7]
o Store locked up.[1]

Emergency Procedures

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[1][7] Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[1][7]

Immediately wash off with plenty of soap and
i water for at least 15 minutes.[1][7] Remove
Skin Contact ) )
contaminated clothing and shoes.[7] Get

medical attention if skin irritation occurs.[1]

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing.[1][7] If
Inhalation not breathing, give artificial respiration.[2][7] If
breathing is difficult, give oxygen.[7] Call a
poison center or doctor if you feel unwell.[1]

Do NOT induce vomiting.[7] If the person is

conscious, rinse their mouth with water and
Ingestion drink plenty of water.[1][2][7] Never give

anything by mouth to an unconscious person.[7]

Seek immediate medical attention.[7]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 3.2).[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains, sewers, or waterways.[1][4]

o Methods for Containment and Cleaning Up: Absorb the spill with an inert material (e.g., dry
sand, earth, vermiculite).[4][7] Collect the absorbed material and place it into a suitable,
closed container for disposal.[1] Ventilate the area and wash the spill site after material
pickup is complete.
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Disposal Considerations

Dispose of 2,5-Dibromotoluene and its containers in accordance with local, regional, and
national regulations.[1] Do not dispose of it into the environment.[1]

Visual Workflow Guides

The following diagrams illustrate key safety and emergency workflows.

Ventilate Area &
Clean Spill Site

Contain Spill with
ert Materi

Inert ial Report Incident

2,5-Dibromotoluene Spill Response 1

Click to download full resolution via product page

Caption: Workflow for responding to a 2,5-Dibromotoluene spill.
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4 First Aid for 2,5-Dibromotoluene Exposure )

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Rinse with water Wash with soap Move to fresh air Rinse mouth,

for 15 mins and water drink water

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
2,5-Dibromotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165575#safety-and-handling-precautions-for-2-5-
dibromotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.cpachem.com/msds?num=SB11301&dnl=sd_-_2%2C5-Dibromotoluene_%5BCAS_615-59-8%5D_%28SB11301%29_%28EU%29.pdf
https://www.fishersci.ca/shop/products/2-5-dibromotoluene-98-thermo-scientific/p-102801
https://www.nbinno.com/article/other-organic-chemicals/understanding-2-5-dibromotoluene-properties-handling-se
https://m.chemicalbook.com/ProductMSDSDetailCB5115976_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5115976_EN.htm
https://drs.illinois.edu/Page/SafetyLibrary/PersonalProtectiveEquipment
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/167215
https://www.benchchem.com/product/b165575#safety-and-handling-precautions-for-2-5-dibromotoluene
https://www.benchchem.com/product/b165575#safety-and-handling-precautions-for-2-5-dibromotoluene
https://www.benchchem.com/product/b165575#safety-and-handling-precautions-for-2-5-dibromotoluene
https://www.benchchem.com/product/b165575#safety-and-handling-precautions-for-2-5-dibromotoluene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165575?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

